N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide

• IUPAC Name: N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H17N3O2/c1-18-15(12-8-5-9-13(12)17-18)16-14(19)10-20-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3,(H,16,19)
• InChI Key: QEVVXDWSOGRBAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2CCCC2=N1)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide, also known as CPP-2-Phe, is a novel synthetic compound that has been studied for its potential uses in scientific research. CPP-2-Phe has been found to have a variety of biochemical and physiological effects, as well as potential applications in laboratory experiments.

Mechanism of Action

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has been found to interact with a variety of proteins and enzymes, which is thought to be the mechanism by which it exerts its effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), both of which are involved in inflammation. Additionally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has been found to inhibit the activity of histone deacetylase (HDAC), which is involved in gene expression.
Biochemical and Physiological Effects
N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, as well as to reduce inflammation and oxidative stress. Additionally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has been found to have neuroprotective effects, and to reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has a variety of advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of experiments. Additionally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has been found to have a variety of biochemical and physiological effects, which can be studied in laboratory experiments. However, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide also has some limitations. It is not a naturally occurring compound, and thus its effects may not be fully understood. Additionally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide may not be effective in all experiments, and its effects may vary depending on the experimental conditions.

Future Directions

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has a variety of potential future directions. It could be studied further for its potential use in the treatment of cancer, neurological disorders, and cardiovascular diseases. Additionally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide could be studied for its potential use in other diseases, such as diabetes and obesity. Furthermore, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide could be studied for its potential use in the treatment of other conditions, such as pain and inflammation. Finally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide could be studied further to better understand its mechanism of action, and to identify potential new uses for the compound.

Synthesis Methods

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide is synthesized by a multi-step process, beginning with the reaction of an aldehyde and a 2-phenoxyacetyl chloride to form the intermediate compound 2-phenoxyacetamide. This intermediate is then reacted with a cyclopentapyrazole to form N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide. The entire process is relatively simple, and can be completed in a short amount of time.

Scientific Research Applications

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has a variety of potential applications in scientific research. It has been studied for its potential use in the treatment of cancer, as it has been found to have anti-tumor effects. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-phenoxyacetamide has been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis.